1-(3,4-dimethylphenyl)-N-(2-methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-(3,4-dimethylphenyl)-N-[(2-methoxyphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C21H21N5O/c1-14-8-9-17(10-15(14)2)26-21-18(12-25-26)20(23-13-24-21)22-11-16-6-4-5-7-19(16)27-3/h4-10,12-13H,11H2,1-3H3,(H,22,23,24)
• InChI Key: PAIMEZCMVKJFJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=NC=NC(=C3C=N2)NCC4=CC=CC=C4OC)C
• Molecular Formula: C21H21N5O
• Molecular Weight: 359.4 g/mol

Description

1-(3,4-dimethylphenyl)-N-(2-methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has a unique mechanism of action, which makes it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethylphenyl)-N-(2-methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves the inhibition of specific enzymes and receptors in the body. This inhibition leads to the disruption of various cellular processes, which ultimately results in the observed physiological effects.
Biochemical and Physiological Effects:
The compound 1-(3,4-dimethylphenyl)-N-(2-methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation in the body, and improve neurological function in animal models.

Advantages and Limitations for Lab Experiments

The compound 1-(3,4-dimethylphenyl)-N-(2-methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has several advantages for lab experiments. It is readily synthesized using a specific method, and its mechanism of action is well understood. However, its limitations include its potential toxicity and the need for further research to fully understand its effects.

Future Directions

There are several future directions for research involving 1-(3,4-dimethylphenyl)-N-(2-methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine. These include further studies on its anticancer properties and potential use as an anti-inflammatory agent. Additionally, research could focus on the compound's potential use in treating neurological disorders and its potential for use in combination with other drugs to enhance its effects.

Synthesis Methods

The synthesis of 1-(3,4-dimethylphenyl)-N-(2-methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves the reaction of 2-methoxybenzylamine with 3,4-dimethylphenyl isocyanate in the presence of a catalyst. The resulting intermediate is then reacted with 2-aminopyrazole to yield the final product.

Scientific Research Applications

The compound 1-(3,4-dimethylphenyl)-N-(2-methoxybenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anticancer properties and has been studied as a potential drug candidate for the treatment of cancer. Additionally, it has been studied for its potential use as an anti-inflammatory agent, as well as a potential treatment for neurological disorders.